Cas no 2171617-38-0 (5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171617-38-0
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6360888
• PubChem ID: 165547107
• Update Time: 2025-07-17

5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro5.5undecane
• 2171617-38-0
• 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane
• EN300-1641267

• Inchi： 1S/C15H27NO2/c1-2-4-13(5-3-1)12-14-15(18-11-8-16-14)6-9-17-10-7-15/h13-14,16H,1-12H2
• InChI Key： RCXDMENBEHDVAL-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCCCC2)C21CCOCC2

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro5.5undecane

Comprehensive Analysis of 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171617-38-0)

The compound 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171617-38-0) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[5.5]undecane core, combined with a cyclohexylmethyl substituent and heteroatom-rich framework (1,9-dioxa-4-aza), makes it a versatile scaffold for drug discovery and material science applications. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane. The compound's biodegradability and low toxicity profile align with the growing demand for environmentally benign chemicals. Computational studies using AI-driven molecular modeling tools predict its interactions with biological targets, particularly in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine.

The spirocyclic architecture of this compound contributes to its conformational rigidity, a property highly valued in medicinal chemistry for improving target selectivity. Patent literature reveals its utility in neuroprotective agents and anti-inflammatory formulations, addressing trending health concerns like neurodegenerative diseases and chronic inflammation. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control during its synthesis, ensuring batch-to-batch reproducibility.

From an industrial perspective, CAS No. 2171617-38-0 is gaining traction in high-performance polymer additives, where its thermal stability enhances material durability. The compound's hydrogen-bonding capacity, attributed to its 1,9-dioxa-4-aza moiety, makes it a candidate for supramolecular chemistry applications, including self-healing materials—a field with exponential growth in renewable energy technologies.

Frequently asked questions about 5-(cyclohexylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane include its solubility in organic solvents, storage conditions, and scalable synthesis protocols. These queries reflect the compound's expanding role in R&D pipelines. Notably, its logP value (a measure of lipophilicity) is a key parameter for pharmacokinetic optimization, frequently discussed in drug formulation forums.

Emerging applications in catalysis and chiral auxiliaries further underscore the compound's multidisciplinary relevance. As regulatory agencies emphasize REACH compliance, manufacturers of CAS No. 2171617-38-0 prioritize transparent safety data sheets (SDS) and lifecycle assessment documentation to meet global standards. Collaborative efforts between academia and industry continue to unlock new functionalities for this spirocyclic derivative, positioning it as a molecule of strategic importance in 21st-century chemistry.